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Compound of Interest

Compound Name: Azathioprine-d3

Cat. No.: B15557594

Audience: Researchers, scientists, and drug development professionals.

This guide provides essential, immediate safety and logistical information for handling
Azathioprine-d3, a deuterated form of Azathioprine. Azathioprine is classified as a hazardous
drug, being carcinogenic, mutagenic, and teratogenic.[1][2][3][4][5][6][7] Therefore, stringent
adherence to safety protocols is mandatory to minimize exposure and ensure a safe laboratory
environment.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required when handling Azathioprine-d3 in any form. The
specific requirements vary depending on the procedure being performed.[6]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15557594?utm_src=pdf-interest
https://www.benchchem.com/product/b15557594?utm_src=pdf-body
https://www.pharmacopoeia.com/content/file/products/healthandsafety/CAT-026_GB.pdf
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD718784.pdf
https://cdn.caymanchem.com/cdn/msds/13987m.pdf
https://www.fermion.fi/siteassets/documents/material-safety-data-sheets/azathioprine.pdf
https://www.fermion.fi/siteassets/documents/material-safety-data-sheets/azathioprine_22.01.2025.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Azathioprine_13C4.pdf
https://www.sigmaaldrich.com/US/pl/sds/sigma/a4638?userType=undefined
https://www.benchchem.com/product/b15557594?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Azathioprine_13C4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Procedure

Required Personal Protective Equipment

Receiving and Storage

- Single pair of chemotherapy-tested nitrile

gloves.[6]

Weighing and Aliquoting (Dry Powder)

- Double pair of chemotherapy-tested nitrile
gloves.[6][8] - Disposable, solid-front, back-
closure gown made of low-permeability fabric.[6]
[8] - ANSI-approved safety glasses with side
shields or splash goggles.[1][6] - Face shield (if
there is a risk of splash).[6] - NIOSH-approved
P3 respirator for dust.[4][7][9]

Dissolving and Solution Handling

- Double pair of chemotherapy-tested nitrile
gloves.[6][8] - Disposable, solid-front, back-
closure gown.[6] - ANSI-approved safety
glasses with side shields or splash goggles.[1]
[6] - Face shield.[6]

Administering to Animals

- Double pair of chemotherapy-tested nitrile
gloves.[6][8] - Disposable, solid-front, back-
closure gown.[6] - ANSI-approved safety

glasses with side shields or splash goggles.[6]

Waste Disposal

- Double pair of chemotherapy-tested nitrile
gloves.[6][8][10] - Disposable, solid-front, back-
closure gown.[6][10] - ANSI-approved safety

glasses with side shields or splash goggles.[1]

[6]

Spill Cleanup

- Double pair of chemotherapy-tested nitrile
gloves.[6][8] - Disposable, solid-front, back-
closure gown.[6] - ANSI-approved safety
glasses with side shields or splash goggles.[1]
[6] - NIOSH-approved P3 respirator.[4][7][9]

Note on Gloves: Gloves should be powder-free and tested for use with chemotherapy drugs

(ASTM D6978).[6] When double-gloving, one glove should be worn under the gown cuff and
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the second over the cuff.[8] Gloves must be changed regularly or immediately if torn,
punctured, or contaminated.[8]

Hazard Classifications for Azathioprine

Hazard Classification Description

Carci it May cause cancer.[1][2][3][4][5] Classified as a
arcinogenici
g Y human carcinogen.[3][7][10]

Germ Cell Mutagenicity May cause genetic defects.[1][2][3][5]

May damage fertility or the unborn child.[1][2][3]
[51[7]

Reproductive Toxicity

Acute Toxicity (Oral) Harmful if swallowed.[1][2][3][5]
Skin Irritation Causes skin irritation.[1][3][5]
Eye Irritation Causes serious eye irritation.[1][3][5]

- o Causes damage to organs.[1][3] May cause
Specific Target Organ Toxicity ) o
respiratory irritation.[2][3][4][5]

Occupational Exposure

While no official occupational exposure limits have been established by major regulatory bodies
like OSHA, ACGIH, or in the EU, it is crucial to handle Azathioprine-d3 with the utmost care to
minimize any potential exposure.[11] One study in a pharmaceutical plant measured
Azathioprine dust concentrations in the breathing zone with a median of 0.26 mg/m3.[12] Al
handling of the powdered form should be conducted in a certified chemical fume hood or a
ventilated balance enclosure to avoid inhalation of dust.[4][6][9]

Operational Plans
Handling Procedures

Receiving and Storage:
o Upon receipt, inspect the container for any damage or leakage.

e Wear a single pair of chemotherapy-tested nitrile gloves.[6]
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e Store in a cool, dry, and well-ventilated place, away from light.[4][13] The recommended
storage temperature is often -20°C.[13]

o Keep the container tightly closed and store locked up, out of reach of children.

Weighing and Compounding:

Preparation: Work within a certified chemical fume hood or a ventilated balance enclosure.[4]
[6][9] Cover the work surface with a disposable, plastic-backed absorbent pad.[6]

o PPE: Don the appropriate PPE for handling dry powder, including double gloves, a
disposable gown, and a respirator.[6][8]

» Handling: Carefully open the container. Use dedicated spatulas and weigh boats to handle
the powder, avoiding the creation of dust.[6]

o Cleaning: After weighing, carefully clean all equipment. Dispose of all single-use items as
hazardous waste.[6]

Disposal Plan

All waste contaminated with Azathioprine-d3 must be treated as hazardous drug waste.

Segregation: Do not mix Azathioprine-d3 waste with non-hazardous waste.[10]

e Solid Waste: Place all contaminated solid materials (gloves, gowns, weigh paper, vials, etc.)
into a labeled, sealed cytotoxic waste bag within a rigid outer container.[6][10]

o Sharps: Dispose of any contaminated needles or syringes in a puncture-resistant sharps
container specifically designated for cytotoxic waste.[6] Do not recap, bend, or break
needles.[6]

e Liquid Waste: Collect liquid waste in a clearly labeled, leak-proof container.

» Disposal Method: The recommended method of disposal is through a chemical incinerator
equipped with an afterburner and scrubber.[4] Follow all local and national regulations for
hazardous waste disposal.[4][5]
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Emergency Procedures
First Aid Measures

o Eye Contact: Immediately rinse cautiously with water for at least 15 minutes.[1][4][13]
Remove contact lenses if present and easy to do. Continue rinsing.[1][4][13] Seek immediate
medical attention.[1][4]

o Skin Contact: Remove all contaminated clothing immediately.[4] Wash the affected area
thoroughly with soap and water.[4] If skin irritation persists, get medical advice.[4]

 Inhalation: Move the person to fresh air.[1][4] If breathing is difficult, provide oxygen. Seek
medical attention if symptoms occur.[1][4]

 Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water. If the person is
conscious, give them plenty of water to drink.[4] Seek immediate medical attention.[4]

Spill Management Workflow

The following diagram outlines the logical steps for managing a spill of Azathioprine-d3.
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Preparation

Evacuate and Secure Area

:

Don Spill Cleanup PPE:
- Double Nitrile Gloves
- Gown
- Goggles/Face Shield
- Respirator

f Powder If Liquid

Convainment & Cleanup

For Powder Spill:
Gently cover with damp
absorbent material

:

Collect all contaminated materials
using dedicated scoops or forceps

:

Place waste into a labeled
cytotoxic waste container

For Liquid Spill:
Cover with absorbent material

Decontaminatv on & Disposal

Decontaminate the spill area with
an appropriate cleaning agent

Rinse the area thoroughly with water

;

Dispose of waste container
and PPE as hazardous waste

'

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for handling an Azathioprine-d3 spill.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15557594?utm_src=pdf-body-img
https://www.benchchem.com/product/b15557594?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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